Cas no 1261436-89-8 (4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261436-89-8
• MF: C₁₄H₆F₈O₂
• MW: 358.183472156525
• CID: 4997240
• Update Time: 2025-10-19

4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H6F8O2/c1-23-6-3-2-5(4-7(6)24-14(20,21)22)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： RFMHLOPICVVMBK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC(=C(C=1)OC(F)(F)F)OC)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 5.2
• Topological Polar Surface Area: 18.5

Additional information on 4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl

Comprehensive Guide to 4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261436-89-8): Properties, Applications, and Market Insights

4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261436-89-8) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique pentafluoro and trifluoromethoxy substitutions, offers exceptional chemical stability and reactivity, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The growing demand for fluorinated compounds in drug discovery and crop protection has positioned 4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl as a key player in modern chemistry. Researchers and manufacturers are increasingly exploring its potential due to its ability to enhance the metabolic stability and bioavailability of target molecules. This aligns with the current industry trend toward developing more efficient and environmentally friendly chemical solutions.

One of the most notable applications of CAS 1261436-89-8 is in the design of next-generation pharmaceuticals. The compound's fluorinated structure contributes to improved lipophilicity and membrane permeability, which are critical factors in drug development. Recent studies have highlighted its utility in creating novel kinase inhibitors and antiviral agents, addressing pressing global health challenges such as emerging infectious diseases and cancer therapeutics.

In the agrochemical sector, 4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl has shown promise as a building block for advanced crop protection agents. Its structural features enable the development of pesticides with enhanced target specificity and reduced environmental persistence. This is particularly relevant given the increasing regulatory scrutiny on conventional agrochemicals and the global push for sustainable farming practices.

The synthesis and handling of 1261436-89-8 require specialized expertise due to its polyfluorinated nature. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to achieve high yields and purity. Analytical characterization typically involves advanced techniques such as NMR spectroscopy and mass spectrometry to verify the compound's structural integrity and purity profile.

Market analysts project steady growth for fluorinated biphenyl derivatives like 4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl, driven by expanding applications in life sciences and materials chemistry. The compound's versatility has led to increased patent activity, particularly in areas related to electronic materials and specialty coatings, where its unique electronic properties offer advantages in device performance.

From a regulatory perspective, CAS 1261436-89-8 falls under standard chemical safety protocols, with no unusual handling requirements. However, as with all fluoroorganic compounds, proper laboratory practices should be followed to ensure safe usage. The compound's environmental profile is currently under study, with preliminary data suggesting favorable biodegradation characteristics compared to some persistent fluorinated compounds.

The future research directions for 4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl include exploring its potential in material science applications, particularly in the development of organic semiconductors and liquid crystal displays. Its unique electronic properties, stemming from the electron-withdrawing effects of multiple fluorine atoms, make it an interesting candidate for advanced electronic applications.

For researchers and industry professionals seeking detailed technical information about 1261436-89-8, comprehensive analytical data including HPLC purity profiles, spectroscopic data, and safety documentation are typically available from specialty chemical suppliers. The compound's growing importance in various high-tech applications ensures continued interest from both academic and industrial research communities.

In conclusion, 4'-Methoxy-2,3,4,5,6-pentafluoro-3'-(trifluoromethoxy)biphenyl represents an important class of fluorinated aromatic compounds with wide-ranging applications across multiple industries. Its unique combination of chemical properties and versatility in molecular design make it a valuable tool for scientists working at the forefront of medicinal chemistry, agrochemical development, and advanced materials research. As innovation in these fields continues to accelerate, the significance of this specialized compound is likely to grow even further.